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Compound of Interest

Compound Name:
[3-(Morpholin-4-yl)propyl](propan-

2-yl)amine

Cat. No.: B7820057

Get Quote

Executive Summary
3-(Morpholin-4-yl)propylamine (CAS: 123-00-2), also known as N-(3-aminopropyl)morpholine,

is a critical bifunctional intermediate used in the synthesis of pharmaceuticals, surfactants, and

polymerization catalysts. Its structure features a saturated morpholine ring attached to a

primary amine via a propyl linker.

This guide provides a rigorous analysis of the spectroscopic signatures (NMR, IR, MS) required

for the structural validation of this compound. It is designed for analytical chemists and process

engineers who require definitive data for quality control and structural elucidation.[1]

Chemical Identity & Physical Properties
Before spectroscopic analysis, verify the physical state and purity of the sample.[1]
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Property Value Notes

IUPAC Name
3-(Morpholin-4-yl)propan-1-

amine

Formula

C

H

N

O

Molecular Weight 144.22 g/mol

Appearance Colorless to pale yellow liquid
Hygroscopic; absorbs CO

from air.

Boiling Point 224 °C
High boiling point requires

vacuum for distillation.[1]

Density 0.987 g/mL (25 °C)

Solubility
Miscible with water, ethanol,

chloroform

Use CDCl

or D

O for NMR.[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5]
Sample Preparation[1]

Solvent: Chloroform-d (CDCl

) is the standard solvent. It prevents exchange broadening of the amine protons (unless the
sample is very wet) and provides good solubility.[1] D

O can be used but will exchange the NH

protons, causing them to disappear.[1]
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Concentration: ~10-20 mg in 0.6 mL solvent.[1]

Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1][2]

¹H NMR Analysis (300-400 MHz, CDCl )
The proton spectrum is characterized by the symmetry of the morpholine ring and the distinct

triplet patterns of the propyl chain.
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Context

3.70
Triplet (

Hz)
4H O-CH

Morpholine ring

(adjacent to

Oxygen).

Deshielded by

electronegative

O.

2.75
Triplet (

Hz)
2H

N-CH

(Propyl)

Propyl chain C1

(adjacent to

primary amine).

2.43
Triplet (

Hz)
4H

N-CH

(Ring)

Morpholine ring

(adjacent to

Nitrogen).

2.35 - 2.40
Triplet (

Hz)
2H

N-CH

(Propyl)

Propyl chain C3

(adjacent to

Morpholine

Nitrogen). Often

overlaps with 2.

[1]43.

1.64
Quintet (

Hz)
2H

C-CH

-C

Propyl chain C2

(Middle

methylene).

1.37 Broad Singlet 2H -NH

Primary amine

protons.[1] Shift

varies with

concentration

and moisture.[1]

Key Diagnostic Feature: Look for the 4:4 ratio of the morpholine triplets (3.70 and 2.43 ppm).

The propyl chain appears as two triplets and a distinct quintet upfield.

¹³C NMR Analysis (75-100 MHz, CDCl )
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The carbon spectrum should display 5 distinct signals due to the symmetry of the morpholine

ring.

Shift (δ, ppm) Carbon Type Assignment Notes

67.0 CH Morpholine O-C
Most deshielded

signal due to Oxygen.

57.5 CH Propyl C3

Adjacent to

Morpholine Nitrogen.

[1]

53.8 CH Morpholine N-C
Symmetric carbons

next to Ring Nitrogen.

40.5 CH Propyl C1

Adjacent to Primary

Amine (-NH

).

29.5 CH Propyl C2
Middle methylene

carbon.[1]

Note: If the sample contains carbonate salts (from CO

absorption), a peak at ~160 ppm may appear.[1]

NMR Assignment Logic Diagram
The following diagram illustrates the logical flow for assigning the NMR signals based on

electronegativity and symmetry.
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Molecular Structure

Observed Signals

O(CH2CH2)2N-CH2-CH2-CH2-NH2

3.70 ppm (t, 4H)Deshielded by Oxygen

2.43 ppm (t, 4H)Symmetric N-adj

2.38 ppm (t, 2H)
Tertiary Amine adj

2.75 ppm (t, 2H)

Primary Amine adj

1.64 ppm (quint, 2H)

Aliphatic Shielding

Fig 1. Logical assignment of 1H NMR signals based on electronegativity.

Click to download full resolution via product page

Mass Spectrometry (MS)
Mass spectrometry is definitive for confirming the molecular weight and the presence of the

morpholine moiety.[1]

Ionization & Molecular Ion
Method: Electron Impact (EI) or Electrospray Ionization (ESI).[1]

Molecular Ion (M+): m/z 144.[1]

Nitrogen Rule: The even mass (144) confirms an even number of nitrogen atoms (2).

Fragmentation Pattern (EI, 70 eV)
The fragmentation is dominated by alpha-cleavage adjacent to the nitrogen atoms.
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m/z Abundance Fragment Structure Mechanism

144 < 10% [M] Molecular Ion.

114 ~10%

[M - CH

NH

]

Loss of primary amine

tail (less common).

100 100% (Base Peak)

[Morpholine-CH

]

α-cleavage at propyl

chain.

30 ~30%

[CH

=NH

]

α-cleavage at primary

amine end.

Fragmentation Pathway
The formation of the base peak (m/z 100) is the most reliable identifier for N-alkyl morpholines.

[1]

Molecular Ion (M+)
m/z 144

[Morph-CH2-CH2-CH2-NH2]+.

Base Peak
m/z 100

[Morph-CH2]+

α-cleavage (Morpholine side)

Amine Fragment
m/z 30

[CH2=NH2]+

α-cleavage (Amine side)

Neutral Radical
.CH2-CH2-NH2

Loss

Neutral Radical
Morph-CH2-CH2.

Loss

Fig 2. Primary fragmentation pathways in Electron Impact (EI) Mass Spectrometry.

Click to download full resolution via product page
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Infrared (IR) Spectroscopy
IR spectroscopy is useful for confirming the functional groups, particularly the primary amine

and the ether linkage.[1][3]

Method: ATR (Attenuated Total Reflectance) or Liquid Film (Neat).[1]

Wavenumber (cm

)
Intensity Assignment Notes

3300 - 3400 Medium, Broad N-H Stretch

Characteristic of

primary amines (-NH

). May appear as a

weak doublet.

2800 - 2950 Strong C-H Stretch

Aliphatic C-H bonds

(CH

groups).

1580 - 1650 Medium N-H Bend
Scissoring vibration of

the primary amine.

1115 Strong C-O-C Stretch

Diagnostic band for

the morpholine ether

linkage.

1450 Medium
CH

Bend

Methylene

deformation.

References
National Institute of Standards and Technology (NIST).4-Morpholinepropanamine Mass

Spectrum & IR Data. NIST Chemistry WebBook, SRD 69. Available at: [Link]

PubChem.N-(3-Aminopropyl)morpholine Compound Summary. National Library of Medicine.

Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://webspectra.chem.ucla.edu/irtable.html
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123002
https://pubchem.ncbi.nlm.nih.gov/compound/61055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scs.illinois.edu [scs.illinois.edu]

2. chem.libretexts.org [chem.libretexts.org]

3. IR Absorption Table [webspectra.chem.ucla.edu]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Analysis of 3-
(Morpholin-4-yl)propylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820057/docs#technical-guide-spectroscopic-
analysis-of-3-morpholin-4-yl-propylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7820057?utm_src=pdf-custom-synthesis#bc-rfq
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.03%3A_Chemical_Shifts_in_H_NMR__Spectroscopy
https://webspectra.chem.ucla.edu/irtable.html
https://www.benchchem.com/product/b7820057/docs#technical-guide-spectroscopic-analysis-of-3-morpholin-4-yl-propylamine
https://www.benchchem.com/product/b7820057/docs#technical-guide-spectroscopic-analysis-of-3-morpholin-4-yl-propylamine
https://www.benchchem.com/product/b7820057/docs#technical-guide-spectroscopic-analysis-of-3-morpholin-4-yl-propylamine
https://www.benchchem.com/product/b7820057/docs#technical-guide-spectroscopic-analysis-of-3-morpholin-4-yl-propylamine
https://www.benchchem.com/product/b7820057?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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